Cas no 891123-66-3 (4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891123-66-3
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• CID: 6098842
• PubChem ID: 7533165
• Update Time: 2025-07-17

4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-methyl-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 891123-66-3
• 4-methyl-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• AKOS024656078
• F2517-0107

• Inchi： 1S/C22H25N3O5/c1-5-27-17-12-16(13-18(28-6-2)19(17)29-7-3)21-24-25-22(30-21)23-20(26)15-10-8-14(4)9-11-15/h8-13H,5-7H2,1-4H3,(H,23,25,26)
• InChI Key： GMVPCOVTINBSTP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 411.17942091g/mol
• Monoisotopic Mass: 411.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.7Ų

Additional information on 4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to 4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891123-66-3)

4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 891123-66-3, belongs to a class of molecules known for their potential biological activity. The intricate molecular architecture of this compound incorporates several key functional groups, including a benzamide moiety and a 1,3,4-oxadiazole ring system, which are well-documented for their role in modulating various biological pathways.

The benzamide group is particularly noteworthy as it is frequently employed in the design of bioactive molecules due to its ability to interact with biological targets in a specific manner. In particular, the amide bond within the benzamide group can engage in hydrogen bonding interactions, which are crucial for the binding affinity and specificity of drug candidates. The presence of the 1,3,4-oxadiazole ring further enhances the structural complexity and potential for biological activity. This heterocyclic moiety has been extensively studied for its role in various pharmacological applications, including anti-inflammatory and antimicrobial properties.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating multifunctional groups into drug candidates to improve their efficacy and reduce side effects. The compound 4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide exemplifies this trend by integrating several pharmacophoric elements into a single molecular framework. The triethoxyphenyl substituent at the 5-position of the oxadiazole ring adds another layer of complexity and potential for biological interaction. This group is known for its ability to influence electronic properties and metabolic stability, making it a valuable component in drug design.

In the context of current research, there is growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The structural features of 4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide suggest that it may have inhibitory activity against certain enzymes relevant to conditions such as cancer and inflammation. For instance, the benzamide moiety could potentially interact with proteases or kinases that are aberrantly expressed in these diseases. Additionally, the oxadiazole ring has been shown to exhibit inhibitory effects on various enzymes by occupying active sites or modulating enzyme conformation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include condensation reactions to form the amide bond and cyclization processes to construct the oxadiazole ring system. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the triethoxyphenyl substituent efficiently. These synthetic methodologies highlight the importance of modern chemical techniques in accessing complex molecular structures like 4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide.

Evaluation of the pharmacological properties of this compound has been a focus of several research groups aiming to uncover new therapeutic agents. In vitro studies have demonstrated that derivatives similar to 4-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide exhibit promising activity against various disease models. These studies often involve high-throughput screening assays to identify compounds with optimal binding affinities and selectivity profiles. Preliminary results suggest that this compound may interfere with signaling pathways that are critical for disease progression.

The potential therapeutic applications of 891123-66-3-based compounds are diverse and span multiple therapeutic areas. Given its structural features and demonstrated biological activity, it is being explored as a candidate for treating inflammatory disorders where modulation of enzyme activity is key. Additionally, its mechanism suggests potential utility in oncology research for targeting enzymes that contribute to tumor growth and survival. The versatility of this compound underscores its value as a scaffold for further drug development efforts.

In conclusion，4-methyl-N-5-(3，4，5-triethoxyphenyl)-1，3，4-oaxdiazol--2-yibenzamide (CAS No．891123--66--33)